1-(Bromomethyl)-4-butylcyclohexane

• CAS No.: 71458-13-4
• Molecular Formula: C11H21Br
• Molecular Weight: 233.19 g/mol
• IUPAC Name: 1-(bromomethyl)-4-butylcyclohexane
• InChI: InChI=1S/C11H21Br/c1-2-3-4-10-5-7-11(9-12)8-6-10/h10-11H,2-9H2,1H3
• InChI Key: MVMZKLKIUWBNCA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)CBr

Description

1-(Bromomethyl)-4-butylcyclohexane is a brominated cyclohexane derivative with a bromomethyl (-CH2Br) group and a butyl (-C4H9) substituent at the 1- and 4-positions of the cyclohexane ring, respectively. Bromomethyl groups are highly reactive in nucleophilic substitution reactions (SN2), making such compounds valuable intermediates in organic synthesis, particularly in alkylation and homologation processes . The butyl group likely enhances hydrophobicity, influencing solubility and logP values compared to shorter-chain analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Bromomethyl)-4-butylcyclohexane can be synthesized through a multi-step process involving the bromination of 4-butylcyclohexanone followed by reduction and subsequent bromomethylation. The bromination step typically involves the use of bromine in the presence of a catalyst such as iron(III) bromide. The reduction can be achieved using lithium aluminum hydride (LiAlH4), and the final bromomethylation step involves the reaction with formaldehyde and hydrobromic acid (HBr).

Industrial Production Methods: Industrial production of 1-(Bromomethyl)-4-butylcyclohexane may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can optimize the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(Bromomethyl)-4-butylcyclohexane undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with nucleophiles such as amines, thiols, or alkoxides to form corresponding derivatives.

Oxidation Reactions: The compound can be oxidized to form alcohols or ketones using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction Reactions: Reduction of the bromomethyl group can yield the corresponding methyl derivative using reducing agents like sodium borohydride (NaBH4).

Common Reagents and Conditions:

Substitution: Nucleophiles (e.g., amines, thiols), solvents (e.g., ethanol, dichloromethane), and catalysts (e.g., palladium on carbon).

Oxidation: Oxidizing agents (e.g., KMnO4, CrO3), solvents (e.g., acetone, water).

Reduction: Reducing agents (e.g., NaBH4, LiAlH4), solvents (e.g., tetrahydrofuran, ethanol).

Major Products:

• Substitution reactions yield various derivatives depending on the nucleophile used.
• Oxidation reactions produce alcohols or ketones.
• Reduction reactions yield the corresponding methyl derivative.

Scientific Research Applications

1-(Bromomethyl)-4-butylcyclohexane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential as a building block in the synthesis of bioactive compounds.

Medicine: Explored for its role in the development of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Bromomethyl)-4-butylcyclohexane involves its reactivity with various nucleophiles and electrophiles. The bromomethyl group is highly reactive, allowing for diverse chemical transformations. The molecular targets and pathways depend on the specific reactions and applications, such as the formation of carbon-carbon or carbon-heteroatom bonds in organic synthesis.

Comparison with Similar Compounds

Substituent Effects on Reactivity

• Butyl vs. Ethyl/Methoxy Groups : The butyl group in the target compound increases steric bulk and hydrophobicity compared to ethyl or methoxy analogs. This may reduce solubility in polar solvents but improve stability in lipid-rich environments .
• Electron-Withdrawing Groups : Compounds like 1-(Bromomethyl)-1-methanesulfonylcyclohexane exhibit enhanced reactivity due to the sulfonyl group’s electron-withdrawing effect, accelerating SN2 reactions .